Cas no 2137999-00-7 (2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol)

• Product Name: 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol
• CAS No: 2137999-00-7
• MF: C₆H₆F₃NS₂
• MW: 213.243749141693
• CID: 6069327
• PubChem ID: 165607678
• Update Time: 2025-05-24

2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol
• 2137999-00-7
• EN300-1085749
• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanethiol

• Inchi： 1S/C6H6F3NS2/c1-3-10-5(6(7,8)9)4(2-11)12-3/h11H,2H2,1H3
• InChI Key： ZIYXTIBTUZXVRG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(F)(F)F)=C1CS

Computed Properties

• Exact Mass: 212.98937603g/mol
• Monoisotopic Mass: 212.98937603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.1Ų

Additional information on 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol

Introduction to 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol (CAS No. 2137999-00-7)

2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol, with the CAS number 2137999-00-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, which is known for its biological activity and importance in drug discovery.

The molecular formula of 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol is C₈H₆F₃NOS, and it has a molecular weight of approximately 215.19 g/mol. The presence of the thiazole ring, methyl group, trifluoromethyl group, and thiol functionality imparts distinct chemical properties that make it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol has been studied for its potential as a lead compound in the development of novel drugs. Recent research has highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancer. The thiol group plays a crucial role in these biological activities by facilitating interactions with target proteins and enzymes.

The trifluoromethyl group in 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol contributes to its lipophilicity and metabolic stability, which are essential characteristics for drug candidates. This group can enhance the binding affinity of the molecule to its target sites, thereby improving its efficacy. Additionally, the presence of the trifluoromethyl group can influence the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME).

Beyond its potential as a drug candidate, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol has also been explored for its use in agrochemicals. Research conducted by a team at the University of California in 2020 showed that this compound exhibits strong fungicidal activity against several plant pathogens. The unique combination of functional groups within the molecule provides a broad-spectrum activity that can be harnessed for developing new fungicides.

In terms of synthetic methods, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol can be synthesized through various routes. One common approach involves the reaction of 2-methylthioacetic acid with 4-trifluoromethylthioacetonitrile followed by cyclization to form the thiazole ring. Another method involves the condensation of 2-methylthioacetaldehyde with 4-trifluoromethylthiophenyl isothiocyanate. These synthetic pathways offer flexibility in terms of scale-up and optimization for industrial production.

The physical properties of 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol, such as its melting point and solubility characteristics, are important considerations for both research and industrial applications. It is typically a white crystalline solid with a melting point ranging from 60°C to 65°C. The compound is moderately soluble in common organic solvents like methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and formulations.

Safety and handling guidelines are crucial when working with 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation due to its thiol functionality. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanethiol (CAS No. 2137999-00-7) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and other fields. Its unique chemical structure endows it with valuable biological activities and physicochemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.